Cas no 52044-08-3 (7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2))
52044-08-3 structure
Product Name:7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2)
CAS No:52044-08-3
MF:C14H10N2Na2O6S3
MW:444.413541316986
CID:386604
PubChem ID:11970513
Update Time:2025-04-19
7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
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- 7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2)
- disodium 2-(4-amino-3-sulphonatophenyl)-6-methylbenzothiazole-7-sulphonate
- disodium,2-(4-amino-3-sulfonatophenyl)-6-methyl-1,3-benzothiazole-7-sulfonate
- EINECS 257-623-8
- Disodium 2-(4-amino-3-sulfonatophenyl)-6-methylbenzothiazole-7-sulfonate
- NS00089703
- DTXSID30200011
- 52044-08-3
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- Inchi: 1S/C14H12N2O6S3.2Na/c1-7-2-5-10-12(13(7)25(20,21)22)23-14(16-10)8-3-4-9(15)11(6-8)24(17,18)19;;/h2-6H,15H2,1H3,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
- InChI Key: HBJCVQUBNWAIAA-UHFFFAOYSA-L
- SMILES: S1C(C2C=CC(=C(C=2)S(=O)(=O)[O-])N)=NC2=CC=C(C)C(=C12)S(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 443.9498
- Monoisotopic Mass: 443.949637
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 674
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- PSA: 153.31
7-Benzothiazolesulfonicacid, 2-(4-amino-3-sulfophenyl)-6-methyl-, sodium salt (1:2) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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